Sulfurous acid sodium salt

Specification

• CAS No.: 10579-83-6
• Molecular Formula: H2Na2O3S
• Molecular Weight: 128.06 g/mol
• Standard InChI: InChI=1S/2Na.H2O3S/c;;1-4(2)3/h;;(H2,1,2,3)
• Standard InChI Key: YKZJGZHPDUVUKN-UHFFFAOYSA-N
• SMILES: OS(=O)O.[Na].[Na]
• Canonical SMILES: OS(=O)O.[Na].[Na]

Introduction

Chemical Identity and Nomenclature

Sulfurous acid sodium salt primarily refers to sodium bisulfite (NaHSO₃), which is the sodium salt of sulfurous acid (H₂SO₃). Sulfurous acid itself is an elusive compound that has been detected only in the gas phase through specialized techniques such as dissociative ionization of diethyl sulfite in 1988. In aqueous solutions, sulfur dioxide (SO₂) dissolves in water to form an equilibrium mixture containing bisulfite ions (HSO₃⁻) rather than the free acid.
Sodium bisulfite is known by several synonyms including sodium hydrogen sulfite, sodium acid sulfite, and sodium hydrogen sulphite. Other related terms include sodium metabisulphite, sodium disulfite, and sodium bisulphite. The compound is characterized by the molecular formula HNaO₃S with a molecular weight of 104.06.

Physical Properties and Characteristics

Sodium bisulfite exists as a white crystalline solid or powder with a slight odor reminiscent of sulfur dioxide. The compound's physical properties make it suitable for various industrial and food applications.

Table 1: Physical Properties of Sodium Bisulfite (NaHSO₃)

Property	Value
Appearance	White powder/solid
Molecular Weight	104.06 g/mol
Melting Point	150°C
Density	1.48 g/cm³
Vapor Pressure	40 hPa (20°C)
Water Solubility	300 g/L
pH (in solution)	4.5 (20°C in H₂O)
Odor	Slight odor of sulfur dioxide
Specific Gravity	1.48
These physical properties contribute to the compound's utility in various applications, particularly its high water solubility of 300 g/L which facilitates its use in aqueous solutions.

Chemical Properties and Reactions

Sodium bisulfite demonstrates several important chemical properties that determine its functionality in practical applications:

Acid-Base Behavior

In aqueous solutions, sodium bisulfite exhibits mildly acidic properties with a pH of approximately 4.5. This acidic character stems from the bisulfite ion, which can release a proton in solution:
HSO₃⁻ ⇌ H⁺ + SO₃²⁻

Reducing Properties

One of the most valuable properties of sodium bisulfite is its function as a reducing agent. The compound readily accepts oxygen atoms in chemical reactions, making it useful for processes requiring reduction. This property forms the basis for its applications in bleaching, dechlorination, and as an antioxidant.

Equilibrium Reactions

Raman spectroscopy studies of solutions containing sulfur dioxide in water reveal only signals corresponding to SO₂ molecules and bisulfite ions (HSO₃⁻), with signal intensities consistent with the following equilibrium:
SO₂ + H₂O ⇌ HSO₃⁻ + H⁺ (Ka = 1.54×10⁻², pKa = 1.81)
Additionally, 17O NMR spectroscopy has provided evidence that solutions of sulfurous acid and protonated sulfites contain a mixture of isomers in equilibrium:
[H-OSO₂]⁻ ⇌ [H-SO₃]⁻

Stability Characteristics

Sodium bisulfite exhibits reasonable stability under normal conditions but will decompose when heated or exposed to strong oxidizing agents or strong acids. The compound is incompatible with strong oxidizing agents, which can lead to potentially hazardous reactions.

Production Methods

The industrial production of sodium bisulfite typically employs a process involving the reaction between sodium carbonate solutions and sulfur dioxide. The general reaction can be represented as:
Na₂CO₃ + 2SO₂ + H₂O → 2NaHSO₃ + CO₂
This process involves saturating a sodium carbonate solution with sulfur dioxide gas, followed by crystallization to obtain the solid sodium bisulfite product.

Applications and Uses

Sulfurous acid sodium salt finds applications across numerous industries due to its reducing properties, preservative capabilities, and chemical reactivity.

Food Industry Applications

In the food industry, sodium bisulfite serves as an important preservative and antioxidant. It effectively inhibits bacterial growth and prevents oxidation reactions, thereby extending the shelf life of various food products. Specific applications include:

• Preservation of candied fruits, dried fruits, and vegetables

• Use in glucose, sugar, rock candy, and caramel production

• Preservation of bamboo shoots, mushrooms, and canned foods

• Application in vermicelli production
  According to regulatory guidelines, the maximum permissible use in certain food products is 0.45 g/kg, while for potato starch, the limit is 0.2 g/kg with a maximum residual amount (measured as SO₂) of less than 0.03 g/kg.

Industrial Applications

In industrial settings, sodium bisulfite serves multiple functions:

• Textile industry: Used as an antichlor (removing residual chlorine after bleaching), as a mordant in dyeing processes, and in preparing hot and cold indigo vats

• Paper industry: Employed for bleaching groundwood pulp and removing chlorine from bleached fibers

• Water treatment: Functions as a dechlorinating agent and oxygen scavenger

• Chemical manufacturing: Serves as a reducing agent in various chemical synthesis processes

• Leather industry: Used in processing and treatment applications

Agricultural Applications

Sulfurous acid and its sodium salts have significant applications in agriculture, particularly in soil treatment. These compounds can help lower soil pH in alkaline or sodic soils, which is particularly important in areas where sodium accumulation has made soils basic and less conducive to plant growth.
The application of sulfurous acid to soil creates conditions where sodium can be displaced from soil particles, improving soil structure and making it more suitable for plant growth. This process is particularly valuable in reclaiming sodic soils with high exchangeable sodium percentage (ESP) or sodium absorption ratio (SAR).

Table 2: Effects of Sulfurous Acid Application on Soil Properties

Soil Parameter	Effect of Sulfurous Acid Treatment
pH	Decreases in alkaline and sodic soils
Sodium Content	Reduces exchangeable sodium
Soil Structure	Improves aggregation and reduces dispersion
Water Infiltration	Increases rate of water movement into soil
Plant Nutrient Availability	Enhances availability of certain nutrients

Pharmaceutical Applications

In the pharmaceutical sector, sodium bisulfite serves as:

• An antioxidant in pharmaceutical formulations

• An intermediate in the production of certain pharmaceuticals including analgin and aminopyrine

• A disinfectant and antimicrobial agent

Research Findings and Applications

Soil Chemistry Research

Recent research has demonstrated the effectiveness of sulfurous acid and its salts in soil treatment, particularly for sodic and alkaline soils. Studies show these compounds can improve soil structure by displacing sodium ions from soil particles.
In sodic soils with high levels of exchangeable sodium, soil particles tend to disperse, creating dense and erodible soil problematic for plant growth. Treatment with sulfur-containing compounds can improve soil aggregation by increasing calcium availability and reducing sodium content.

Phytoremediation Enhancement

Research indicates that the application of sulfurous acid compounds can support phytoremediation efforts aimed at rehabilitating soil with elevated levels of alkaline cations like sodium. The acidifying effect creates soil conditions more favorable for plant growth and microbial activity, which further enhances soil rehabilitation processes.

Comparison with Alternative Compounds

When compared to other soil amendment and food preservation alternatives, sulfurous acid sodium salt offers distinct advantages and limitations.

Table 3: Comparison of Sodium Bisulfite with Alternative Compounds

Property	Sodium Bisulfite	Elemental Sulfur	Gypsum (CaSO₄·2H₂O)
Speed of Action	Immediate	Slow (requires microbial conversion)	Moderate
pH Effect	Directly lowers pH	Gradually lowers pH	Limited pH effect
Solubility	High (300 g/L)	Very low	Moderate (2 g/L)
Application Rate	Lower	Higher	Very high
Cost	Moderate	Low	Low to moderate
Sodium Displacement	Moderate effectiveness	High effectiveness when converted	High effectiveness

Future Perspectives and Research Directions

The continued study of sulfurous acid sodium salt is likely to focus on several key areas: